2-Methyl-1-hydroxybutylthiamine diphosphate

• Molecular Formula: C17H29N4O7P2S+
• Molecular Weight: 495.4 g/mol
• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-2-(1-hydroxy-2-methylbutyl)-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl-phosphonooxyphosphinic acid
• InChI: InChI=1S/C17H28N4O7P2S/c1-5-10(2)15(22)17-21(9-13-8-19-12(4)20-16(13)18)11(3)14(31-17)6-7-29(23,24)28-30(25,26)27/h8,10,15,22H,5-7,9H2,1-4H3,(H4-,18,19,20,23,24,25,26,27)/p+1
• InChI Key: MOEKSHHMFNQKPI-UHFFFAOYSA-O
• SMILES: CCC(C)C(C1=[N+](C(=C(S1)CCP(=O)(O)OP(=O)(O)O)C)CC2=CN=C(N=C2N)C)O

Description

2-methyl-1-hydroxybutylthiamine diphosphate is a thiamine phosphate and a 1,3-thiazolium cation.

Scientific Research Applications

Isoprenoid Biosynthesis

2-Methyl-1-hydroxybutylthiamine diphosphate is a key intermediate in the isoprenoid biosynthesis pathway. It is involved in the methylerythritol phosphate (MEP) pathway for isoprenoid biosynthesis. This pathway is an alternative to the mevalonate pathway and is present in plants, algae, and many bacteria. It plays a crucial role in the production of isoprenoids, which are essential components of cellular processes and structures (Wolff et al., 2002), (Rohdich et al., 2002).

Thiamin Biosynthesis

This compound is also important in the synthesis of thiamin pyrophosphate, an essential coenzyme. The thiamin biosynthesis pathway involves the formation of 2-methyl-4-amino-5-hydroxymethylpyrimidine pyrophosphate and 4-methyl-5-(β-hydroxyethyl) thiazole phosphate. These compounds are integral to the synthesis of thiamin pyrophosphate in organisms relying on fermentation, respiration, or photosynthesis (Godoi et al., 2006).

Immunomodulation

Research has demonstrated the potential of 2-Methyl-1-hydroxybutylthiamine diphosphate as an immunomodulator. It has been shown to stimulate the proliferation of Vγ9/Vδ2 T lymphocytes, a type of immune cell, at very low concentrations. This finding indicates its potential role in immune response modulation and possible therapeutic applications (Amslinger et al., 2007).

Terpenoid Biosynthesis

The compound is also involved in the biosynthesis of terpenes, a large and diverse class of organic compounds produced by plants. It serves as an intermediate in the non-mevalonate terpene biosynthetic pathway, crucial for producing terpenes (Amslinger et al., 2002).

Thiamin Diphosphate in Rice

Research on overexpressing thiamin biosynthesis genes in rice, which included pathways involving 2-methyl-1-hydroxybutylthiamine diphosphate, showed increased leaf and unpolished grain thiamin content. This study highlights the importance of such compounds in nutritional enhancement of staple crops (Dong et al., 2016).